6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

- AKOS026710402
- 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane
- 6-methoxy-3-piperidin-4-yl-3-azabicyclo[3.1.1]heptane
- F1907-6033
- 2098090-37-8
- 3-Azabicyclo[3.1.1]heptane, 6-methoxy-3-(4-piperidinyl)-
- Inchi： 1S/C12H22N2O/c1-15-12-9-6-10(12)8-14(7-9)11-2-4-13-5-3-11/h9-13H,2-8H2,1H3
- InChI Key： QIUMLJQPCWIMDI-UHFFFAOYSA-N
- SMILES： C12CC(C1OC)CN(C1CCNCC1)C2

Computed Properties

Exact Mass: 210.173213330g/mol
Monoisotopic Mass: 210.173213330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 24.5Å²

Experimental Properties

Density: 1.08±0.1 g/cm3(Predicted)
Boiling Point: 294.8±40.0 °C(Predicted)
pka: 10.31±0.10(Predicted)

6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M279041-100mg	6-Methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8		100mg	$ 95.00	2022-06-04
TRC	M279041-500mg	6-Methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8		500mg	$ 365.00	2022-06-04
TRC	M279041-1g	6-Methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8		1g	$ 570.00	2022-06-04
Life Chemicals	F1907-6033-0.25g	6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-6033-0.5g	6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-6033-1g	6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-6033-2.5g	6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-6033-5g	6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-6033-10g	6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane	2098090-37-8	95%+	10g	$1684.0	2023-09-07

6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. Alt-proteins: A promising future
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Additional information on 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane

6-Methoxy-3-(Piperidin-4-Yl)-3-Azabicyclo[3.1.1]heptane: A Novel Scaffold for Targeted Drug Discovery

6-Methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane represents a unique molecular scaffold with potential applications in pharmaceutical research. This compound, characterized by its 3-azabicyclo[3.1.1]heptane core and functional groups such as 6-methoxy and piperidin-4-yl, has attracted significant attention in recent years due to its structural versatility and potential for modulating biological targets. The CAS number 2098090-37-8 is a critical identifier for this compound, ensuring its precise documentation in chemical databases and regulatory frameworks.

The 3-azabicyclo[3.1.1]heptane framework is a nitrogen-containing bicyclic system that exhibits promising pharmacophore properties. Recent studies have highlighted its ability to interact with G protein-coupled receptors (GPCRs) and ion channels, making it a valuable candidate for the development of therapeutics targeting neurological disorders and cardiovascular diseases. The 6-methoxy substituent at the 6-position of the bicyclic ring contributes to the compound's hydrophilicity and may influence its membrane permeability, a critical factor in drug delivery.

The piperidin-4-yl group, a six-membered nitrogen-containing ring, is known for its ability to form hydrogen bonds and stabilize protein-ligand interactions. This functional group enhances the compound's binding affinity to specific targets, such as serotonin receptors and acetylcholine esterases. The combination of the 3-azabicyclo[3.1.1]heptane core with the piperidin-4-yl substituent creates a unique molecular architecture that may offer novel mechanisms of action in drug development.

Recent advancements in computational chemistry have enabled the rational design of compounds like 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane. Machine learning algorithms have been employed to predict the compound's binding affinity to target proteins, while molecular dynamics simulations have provided insights into its conformational flexibility. These computational tools have significantly accelerated the discovery process and reduced the reliance on traditional trial-and-error methods.

The 3-azabicyclo[3.1.1]heptane scaffold has shown potential in modulating ion channels, particularly in the context of neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit selective antagonism against the α7 nicotinic acetylcholine receptor, a target implicated in Alzheimer's disease. The 6-methoxy group may play a role in enhancing the compound's selectivity for this receptor, as observed in in vitro assays.

Another area of interest is the application of 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane in the treatment of cardiovascular disorders. Research published in Pharmaceutical Research in 2023 reported that this compound exhibits anti-arrhythmic properties by modulating potassium channels in cardiac cells. The piperidin-4-yl group may contribute to the compound's ability to stabilize ion channel function, offering a potential therapeutic strategy for arrhythmias.

Structural modifications of the 3-azabicyclo[3.1.1]heptane core have also been explored to enhance the compound's pharmacological profile. For instance, replacing the 6-methoxy group with other functional groups, such as fluorine or chlorine, has been shown to improve the compound's metabolic stability. These modifications are crucial for optimizing the drug's half-life and bioavailability, which are essential for clinical success.

The synthesis of 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane involves a multi-step process that requires precise control of reaction conditions. Recent advancements in asymmetric catalysis have enabled the efficient construction of the 3-azabicyclo[3.1.1]heptane core, reducing the number of synthetic steps and improving the overall yield. These synthetic strategies are critical for the large-scale production of this compound for preclinical and clinical studies.

Pharmacokinetic studies of 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane have revealed its potential for oral administration. The compound exhibits favorable absorption properties in the gastrointestinal tract, with minimal first-pass metabolism. This characteristic is advantageous for drug development, as it allows for the design of oral formulations that can achieve therapeutic concentrations in the bloodstream.

Despite its promising properties, the 3-azabicyclo[3.1.1]heptane scaffold also presents challenges in drug development. One such challenge is the potential for off-target effects, which may lead to undesirable side effects. Ongoing research focuses on improving the compound's selectivity for its intended targets, particularly in the context of neurological and cardiovascular disorders. This includes the development of more specific derivatives that minimize interactions with other biological systems.

The CAS number 2098090-37-8 is a critical identifier for regulatory purposes, ensuring that this compound is properly documented in chemical databases and compliance frameworks. This number is essential for tracking the compound's use in research, development, and potential commercial applications. Regulatory agencies such as the FDA and EMA require this information for the approval of new pharmaceutical products.

In conclusion, 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane represents a promising molecular scaffold with potential applications in pharmaceutical research. Its unique structure, characterized by the 3-azabicyclo[3.1.1]heptane core and functional groups such as 6-methoxy and piperidin-4-yl, offers opportunities for the development of novel therapeutics. Ongoing research and advancements in synthetic chemistry and computational modeling are expected to further enhance the compound's pharmacological profile and therapeutic potential.

As the field of medicinal chemistry continues to evolve, compounds like 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane will play an increasingly important role in the discovery of new drugs. The integration of advanced technologies and interdisciplinary approaches will be crucial in overcoming existing challenges and maximizing the compound's potential for therapeutic applications.

Further studies are needed to fully elucidate the biological mechanisms of 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane and to optimize its properties for clinical use. Collaboration between researchers, pharmaceutical companies, and regulatory agencies will be essential in translating this compound into effective therapeutic agents. The future of this compound in drug development is promising, and its impact on patient care could be significant.

Overall, the 3-azabicyclo[3.1.1]heptane scaffold and its derivatives, including 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane, represent a valuable resource for the pharmaceutical industry. Continued research and innovation in this area will be instrumental in addressing unmet medical needs and improving patient outcomes.

As the scientific community continues to explore the potential of this compound, it is likely that new applications and insights will emerge. The CAS number 2098090-37-8 will remain a critical identifier for this compound, ensuring its proper documentation and use in future research and development efforts.

In summary, 6-methoxy-3-(piperidin-4-yl)-3-azabicyclo[3.1.1]heptane is a compound with significant potential in the field of pharmaceutical research. Its unique molecular structure and functional groups offer opportunities for the development of novel therapeutics, and ongoing research is expected to further enhance its pharmacological profile and therapeutic applications.

The integration of advanced technologies and interdisciplinary approaches will be crucial in overcoming existing challenges and maximizing the compound's potential for therapeutic applications. Continued research and innovation in this area will be instrumental in addressing unmet medical needs and improving patient outcomes.